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Compound of Interest

Compound Name:
3-Bromo-5-

(bromomethyl)benzonitrile

Cat. No.: B054326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromo-5-(bromomethyl)benzonitrile, a key intermediate in various synthetic pathways. The

information is curated for researchers, scientists, and professionals in the field of drug

development and fine chemical synthesis.

Core Physical Properties
3-Bromo-5-(bromomethyl)benzonitrile is a solid organic compound with the molecular

formula C₈H₅Br₂N.[1] Its chemical structure features a benzene ring substituted with a bromo

group, a bromomethyl group, and a nitrile group at positions 3, 5, and 1 respectively.

Quantitative Data Summary
The known physical properties of 3-Bromo-5-(bromomethyl)benzonitrile are summarized in

the table below. It is important to note that comprehensive experimental data for this compound

is not widely available in public literature, and some properties are yet to be determined.
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Property Value Source

Molecular Formula C₈H₅Br₂N [1]

Molecular Weight 274.94 g/mol [1]

Physical Form Solid

Melting Point 112-113 °C [2]

Boiling Point Data not available

Density Data not available

Solubility Data not available

Purity
Typically ≥95% (commercial

grade)

Experimental Protocols
Due to the limited availability of detailed experimental procedures in peer-reviewed literature for

the synthesis and characterization of 3-Bromo-5-(bromomethyl)benzonitrile, a representative

protocol for its synthesis via benzylic bromination of 3-bromo-5-methylbenzonitrile is provided

below. This protocol is based on established methods for similar transformations.

Synthesis of 3-Bromo-5-(bromomethyl)benzonitrile from
3-Bromo-5-methylbenzonitrile
This procedure describes the radical-initiated bromination of the methyl group of 3-bromo-5-

methylbenzonitrile using N-bromosuccinimide (NBS) as the brominating agent and a radical

initiator.

Materials and Reagents:

3-Bromo-5-methylbenzonitrile

N-Bromosuccinimide (NBS), freshly recrystallized

Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as a radical initiator
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Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

Anhydrous sodium sulfate (Na₂SO₄)

Hexane

Ethyl acetate

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Inert gas (Nitrogen or Argon) supply

Separatory funnel

Rotary evaporator

Apparatus for filtration

Apparatus for column chromatography

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 3-bromo-5-methylbenzonitrile (1.0 eq) in carbon tetrachloride.

Addition of Reagents: To this solution, add N-bromosuccinimide (1.1 eq) and a catalytic

amount of AIBN or BPO (0.05 eq).

Reaction Execution: Flush the flask with an inert gas and heat the mixture to reflux

(approximately 77°C for CCl₄) with vigorous stirring. Monitor the reaction progress using Thin

Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.
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Work-up: Once the starting material is consumed, cool the reaction mixture to room

temperature. Filter off the succinimide byproduct and wash the solid with a small amount of

cold carbon tetrachloride.

Extraction: Combine the filtrates and wash with water and then with brine. Dry the organic

layer over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

crude product can be further purified by recrystallization from a suitable solvent system (e.g.,

hexane/ethyl acetate) or by silica gel column chromatography.

Visualizations
Logical Relationship of Synthesis
The following diagram illustrates the synthetic pathway from the starting material to the final

product.
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Caption: Synthetic route to 3-Bromo-5-(bromomethyl)benzonitrile.
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Experimental Workflow for Synthesis and Purification
The diagram below outlines the general workflow for the synthesis and subsequent purification

of 3-Bromo-5-(bromomethyl)benzonitrile.
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Caption: Workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b054326?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/124289-24-3.html
https://www.kolabshop.com/shop/item.php?it_id=EN300-6776042
https://www.kolabshop.com/shop/item.php?it_id=EN300-6776042
https://www.benchchem.com/product/b054326#3-bromo-5-bromomethyl-benzonitrile-physical-properties
https://www.benchchem.com/product/b054326#3-bromo-5-bromomethyl-benzonitrile-physical-properties
https://www.benchchem.com/product/b054326#3-bromo-5-bromomethyl-benzonitrile-physical-properties
https://www.benchchem.com/product/b054326#3-bromo-5-bromomethyl-benzonitrile-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

